Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI)

• CAS RN: 100281-01-4
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 1-(1-methyl-2H-pyridin-5-yl)ethanone
• InChI: InChI=1S/C8H11NO/c1-7(10)8-4-3-5-9(2)6-8/h3-4,6H,5H2,1-2H3
• InChI Key: YUDYIGCCMNPJLI-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CN(CC=C1)C
• synonyms: Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)- (9CI)

Description

Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI) is a chemical compound that has been extensively studied in scientific research. It is also known as 1,6-Dihydro-1-methyl-3-(2-pyridinyl)-2-pyridinone or 1-Methyl-3-(2-pyridinyl)-1,6-dihydropyridin-2-one. This compound has shown potential in various applications, including medicinal chemistry, biochemistry, and chemical synthesis.

Mechanism Of Action

The mechanism of action of Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI) is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, including histone deacetylases and cyclin-dependent kinases. This inhibition leads to the suppression of cell growth and proliferation, making it a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI) has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells by activating certain pathways. It has also been shown to inhibit the growth of tumor cells by inducing cell cycle arrest and suppressing angiogenesis (the formation of new blood vessels).

Advantages And Limitations For Lab Experiments

Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI) has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also has a high degree of purity, making it suitable for use in biochemical assays and other lab experiments.
However, there are also some limitations to using Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI) in lab experiments. It can be toxic to cells at high concentrations, making it difficult to determine the optimal dosage for experiments. It also has limited solubility in water, which can make it challenging to work with in some assays.

Future Directions

There are several future directions for research on Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI). One area of interest is its potential use in combination therapy for cancer treatment. It has been shown to enhance the efficacy of other chemotherapeutic agents when used in combination.
Another area of research is the development of new synthesis methods for Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI). This could lead to the production of new derivatives with enhanced properties.
Finally, there is also interest in studying the potential use of Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI) in the treatment of other diseases, such as viral infections and neurodegenerative disorders.
In conclusion, Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI) is a chemical compound with potential applications in medicinal chemistry, biochemistry, and chemical synthesis. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. There are also several future directions for research on this compound, including its potential use in combination therapy for cancer treatment, the development of new synthesis methods, and the treatment of other diseases.

Synthesis Methods

The synthesis of Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI) involves the reaction of 2-acetylpyridine and methylamine in the presence of a reducing agent. The reaction proceeds through a series of steps, including the formation of an imine intermediate, reduction of the imine to an amine, and cyclization to form the final product.

Scientific Research Applications

Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)-(9CI) has been extensively studied in scientific research for its potential applications in medicinal chemistry. It has been shown to have antitumor, antiviral, and antifungal properties. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.